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Compound of Interest

Compound Name: Carboxy finasteride

Cat. No.: B195190

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring both personal safety and
environmental protection. Carboxy finasteride, a metabolite of the drug finasteride, requires
careful management throughout its lifecycle, including its ultimate disposal. Adherence to
established protocols is not just a matter of regulatory compliance but a core component of
responsible laboratory practice.

Immediate Safety and Handling Protocols

Before proceeding with disposal, it is crucial to handle carboxy finasteride with appropriate
personal protective equipment (PPE). The Safety Data Sheet (SDS) for finasteride indicates
that it can be harmful if swallowed and may have reproductive toxicity.[1][2] Although the SDS
for carboxy finasteride has limited specific hazard data, it should be treated with a similar
level of caution as a "pharmaceutical related compound of unknown potency."[3]

Recommended Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves should be worn at all times.
o Eye Protection: Safety glasses or goggles are mandatory to prevent accidental eye contact.

e Lab Coat: A lab coat or other protective clothing should be worn to protect skin and personal
clothing.
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» Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator
should be used.

In the event of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[3]

Eye Contact: Rinse eyes cautiously with water for several minutes.[4]

Ingestion: Seek immediate medical attention. Do not induce vomiting.[3]

Inhalation: Move to fresh air and seek medical attention if breathing becomes difficult.[3]

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste, including compounds like carboxy finasteride, is
governed by stringent regulations to prevent environmental contamination and public health
risks.[5] In the United States, the primary regulatory body is the Environmental Protection
Agency (EPA), which enforces the Resource Conservation and Recovery Act (RCRA).[6][7]
Additionally, state and local regulations may impose more rigorous requirements.[5][8]

A critical first step in proper disposal is determining whether the waste is classified as
hazardous.[7][8] Given that the parent compound, finasteride, is known to be very toxic to
aquatic life with long-lasting effects, it is prudent to manage carboxy finasteride as a
hazardous waste unless determined otherwise by a qualified professional.[1][2]

Step-by-Step Disposal Procedure for Carboxy
Finasteride

The following procedure outlines the recommended steps for the proper disposal of carboxy
finasteride in a laboratory or research setting.

o Waste Characterization: Treat carboxy finasteride as a hazardous pharmaceutical waste
due to the ecotoxicity of the parent compound and the unknown potency of the metabolite.[1]

[2][3]
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e Segregation: Do not mix carboxy finasteride waste with non-hazardous waste. It should be
collected in a designated, properly labeled hazardous waste container.

o Containerization: Use a chemically compatible, leak-proof container for waste collection. The
container must be clearly labeled as "Hazardous Waste" and include the chemical name
"Carboxy Finasteride."

o Storage: Store the sealed waste container in a secure, designated hazardous waste
accumulation area away from incompatible materials.

» Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through a
licensed and reputable hazardous waste management company. These companies are
equipped to transport and dispose of the waste in compliance with all federal, state, and
local regulations.[6][8] The most common and required method for treating hazardous
pharmaceutical waste is incineration at a permitted facility.[6][7]

o Documentation: Maintain accurate records of the hazardous waste generated, including the
amount and date of disposal. This documentation is crucial for regulatory compliance.

What Not to Do:

e Do Not Flush: Never dispose of carboxy finasteride down the drain or toilet.[6] This can
lead to the contamination of water supplies.[5] Finasteride is not on the FDA's "flush list."[9]

e Do Not Dispose in Regular Trash: Avoid disposing of this compound in the regular solid
waste stream, as this is not a compliant method for hazardous pharmaceutical waste.

Quantitative Data Summary

While specific quantitative data for carboxy finasteride disposal is not readily available, the
table below summarizes key information derived from the Safety Data Sheets for finasteride
and its carboxylic acid metabolite.
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Carboxy Finasteride

Property Finasteride (Finasteride Carboxylic
Acid)

CAS Number 98319-26-7 116285-37-1

Molecular Formula C23H36N202 C23H34N204

Molecular Weight 372.54 g/mol 402.5 g/mol

Acute Toxicity (Oral) Harmful if swallowed.[1][2] No data available.[3]

] Very toxic to aquatic life with o
Environmental Hazards ) No data on ecotoxicity.[3]
long lasting effects.[1][2]

Dispose of contents/container
Disposal Recommendation to an approved waste disposal No data available.[3]
plant.[4]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of carboxy finasteride.
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Carboxy Finasteride Disposal Workflow

By adhering to these rigorous safety and disposal protocols, laboratories can ensure they are
protecting their personnel and the environment, thereby building a foundation of trust and
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responsibility that extends beyond the products they develop.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Health and Environment: Proper Disposal
of Carboxy Finasteride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195190#carboxy-finasteride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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